2-Chloro-4-pyrrol-1-yl-benzoic acid
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Overview
Description
“2-Chloro-4-pyrrol-1-yl-benzoic acid” is a chemical compound with the molecular formula C11H8ClNO2 and a molecular weight of 221.64 . It is used in proteomics research .
Molecular Structure Analysis
The molecular structure of “this compound” is represented by the formula C11H8ClNO2 .Physical and Chemical Properties Analysis
“this compound” is a solid at room temperature. It has a predicted melting point of 132.63°C and a predicted boiling point of 381.7°C at 760 mmHg. The predicted density is 1.3 g/cm^3 .Scientific Research Applications
Fluorescent Zinc(II) Sensors
The chemical has been utilized in the development of fluorescent Zn(II) sensors within the Zinpyr family. Such sensors, specifically ZP9 and ZP10, are designed with an aniline-based ligand functionalized with a pyridyl-amine-pyrrole group. These compounds demonstrate midrange affinity for Zn(II), showcasing significant fluorescence enhancement upon Zn(II) addition and improved selectivity for Zn(II) over other ions. They are highlighted for their biological imaging applications, as confirmed through confocal microscopy studies indicating their cell permeability and responsiveness to Zn(II) in vivo (Nolan et al., 2006).
Electrochemical Applications
Research on 4-(pyrrole-1-yl) benzoic acid (PyBA) explores its ability to form ultra-thin organic films on solid electrode surfaces. These films can immobilize Ni 2+ ions to subsequently form a robust nickel hexacyanoferrate (NiHCF) layer. The controlled formation of these films supports the development of hybrid conducting polymer stabilized NiHCF films, characterized by good stability and high dynamics of charge transport. This methodology has potential applications in the creation of advanced electrochemical coatings and devices (Makowski et al., 2007).
Antimicrobial and Antitubercular Agents
A novel class of 4-pyrrol-1-yl benzoic acid hydrazide analogs and derived compounds have been synthesized and evaluated for their antimicrobial and antitubercular activities. Preliminary in vitro studies showed that these compounds exhibit significant antibacterial activity against both Gram-positive and Gram-negative bacteria, as well as antitubercular activity against Mycobacterium tuberculosis H37Rv strain. These findings indicate the potential of these compounds as therapeutic agents in treating bacterial and tuberculosis infections (Joshi et al., 2008).
Safety and Hazards
Properties
IUPAC Name |
2-chloro-4-pyrrol-1-ylbenzoic acid |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H8ClNO2/c12-10-7-8(13-5-1-2-6-13)3-4-9(10)11(14)15/h1-7H,(H,14,15) |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
WXGHISMCEZMVAG-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CN(C=C1)C2=CC(=C(C=C2)C(=O)O)Cl |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H8ClNO2 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
221.64 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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